3-(Tetrazol-1-yl)cyanopyridine
Cat. No. B8291039
M. Wt: 172.15 g/mol
InChI Key: DEFLAHMRMPKVQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06610701B2
Procedure details
A solution of 3-(tetrazol-1-yl)cyanopyridine (250 mg, 1.45 mmol) and 45% by weight of palladium on carbon, 10% catalyst (110 mg) in ethanol (75 ml) was placed on a PARR Hydrogenation Apparatus under a hydrogen atmosphere at 55 psi. overnight. The mixture was filtered through celite and concentrated to give 3-(tetrazol-1-yl)-2-aminomethylpyridine; 1H NMR (CD3OD) δ9.60 (s, 1H), 8.83-8.81 (m, 1H), 7.99-7.97 (m, 1H), 7.59-7.56 (m, 1H), 3.77 (s, 2H).
[Compound]
Name
catalyst
Quantity
110 mg
Type
catalyst
Reaction Step Three
Identifiers
|
REACTION_CXSMILES
|
[N:1]1([C:6]2[C:7]([C:12]#[N:13])=[N:8][CH:9]=[CH:10][CH:11]=2)[CH:5]=[N:4][N:3]=[N:2]1>[Pd].C(O)C>[N:1]1([C:6]2[C:7]([CH2:12][NH2:13])=[N:8][CH:9]=[CH:10][CH:11]=2)[CH:5]=[N:4][N:3]=[N:2]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
250 mg
|
|
Type
|
reactant
|
|
Smiles
|
N1(N=NN=C1)C=1C(=NC=CC1)C#N
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
catalyst
|
|
Smiles
|
[Pd]
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Step Three
[Compound]
|
Name
|
catalyst
|
|
Quantity
|
110 mg
|
|
Type
|
catalyst
|
|
Smiles
|
|
Step Four
|
Name
|
|
|
Quantity
|
75 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
overnight
|
|
Duration
|
8 (± 8) h
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The mixture was filtered through celite and
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N1(N=NN=C1)C=1C(=NC=CC1)CN
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
